Cas no 14771-00-7 (5,6-Dihydroxybenzofuran-3-one)

• Product Name: 5,6-Dihydroxybenzofuran-3-one
• CAS No: 14771-00-7
• MF: C₈H₆O₄
• MW: 166.130842685699
• CID: 49925
• PubChem ID: 313095
• Update Time: 2025-04-18

5,6-Dihydroxybenzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydroxybenzofuran-3-one
• 5,6-dihydroxy-1-benzofuran-3-one
• 5,6-Dihydroxy-1-benzofuran-3(2H)-one
• 5,6-dihydroxy-benzofuran-3-one
• Benzo[b]tetrahydrofuran-3-one,5,6-dihydroxy
• benzofuran-3,5,6-triol
• DTXSID80310371
• 14771-00-7
• coumaran-5,6-diol-3-one
• 3(2H)-Benzofuranone, 5,6-dihydroxy-
• RDRBEUXIJCFHCZ-UHFFFAOYSA-N
• NSC226195
• NSC-226195
• 5,6-Dihydroxy-1-benzofuran-3(2H)-one #
• Benzo[b]tetrahydrofuran-3-one, 5,6-dihydroxy-

• Inchi： 1S/C8H6O4/c9-5-1-4-7(11)3-12-8(4)2-6(5)10/h1-2,9-10H,3H2
• InChI Key： RDRBEUXIJCFHCZ-UHFFFAOYSA-N
• SMILES： O1CC(C2C=C(C(=CC1=2)O)O)=O

Computed Properties

• Exact Mass: 166.02700
• Monoisotopic Mass: 166.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76000
• LogP: 0.67290